Cas no 1600424-41-6 (1-[4-(1,1-Dimethylethyl)-3,6-dihydro-1(2H)-pyridinyl]-2-propen-1-one)

• Product Name: 1-[4-(1,1-Dimethylethyl)-3,6-dihydro-1(2H)-pyridinyl]-2-propen-1-one
• CAS No: 1600424-41-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5457381
• PubChem ID: 114459855
• Update Time: 2025-11-07

1-[4-(1,1-Dimethylethyl)-3,6-dihydro-1(2H)-pyridinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butyl-1,2,3,6-tetrahydropyridin-1-yl)prop-2-en-1-one
• 1-(4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl)prop-2-en-1-one
• 1600424-41-6
• EN300-5151696
• AKOS034128758
• Z1734066292
• 1-[4-(1,1-Dimethylethyl)-3,6-dihydro-1(2H)-pyridinyl]-2-propen-1-one

• Inchi： 1S/C12H19NO/c1-5-11(14)13-8-6-10(7-9-13)12(2,3)4/h5-6H,1,7-9H2,2-4H3
• InChI Key： BNXSPRPSBLRGLU-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(C)(C)C)=CC1)(=O)C=C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-[4-(1,1-Dimethylethyl)-3,6-dihydro-1(2H)-pyridinyl]-2-propen-1-one

Compound CAS No. 1600424-41-6: 1-[4-(1,1-Dimethylethyl)-3,6-dihydro-1(2H)-pyridinyl]-2-propen-1-one

Introduction to the Compound

The compound with CAS No. 1600424-41-6, commonly referred to as 1-[4-(1,1-Dimethylethyl)-3,6-dihydro-1(2H)-pyridinyl]-2-propen-1-one, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a pyridine ring and a propenone group. The presence of these functional groups makes it highly versatile and valuable in various chemical applications.

Chemical Structure and Properties

The molecular formula of this compound is C₁₅H₂₂N₂O. Its molecular weight is approximately 258.35 g/mol. The structure consists of a pyridine ring substituted with a 1,1-dimethylethyl group at the 4-position and a propenone group at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule.

Physical Properties

This compound exhibits specific physical properties that make it suitable for various chemical processes. Its melting point is around 58°C, and it has a boiling point of approximately 98°C under standard conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate.

Synthesis and Applications

The synthesis of this compound involves a series of well-established organic reactions. It can be prepared via nucleophilic substitution or through coupling reactions involving appropriate intermediates. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields.

In terms of applications, this compound finds use in the pharmaceutical industry as an intermediate in drug synthesis. Its structure allows for further functionalization to create bioactive molecules with potential therapeutic applications. Additionally, it serves as a valuable reagent in organic synthesis, enabling the construction of complex molecular frameworks.

Recent Research Developments

Recent studies have explored the potential of this compound in advanced materials science. Researchers have investigated its role in polymerization reactions, where it acts as a catalyst or initiator for the formation of novel polymeric materials with unique properties.

In the field of medicinal chemistry, this compound has been utilized as a scaffold for designing new drug candidates targeting various diseases. Its ability to form hydrogen bonds and its lipophilic nature make it an attractive starting point for drug design.

Conclusion

In conclusion, the compound with CAS No. 1600424-41-6 represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. Ongoing research continues to uncover new potentials for this molecule, solidifying its importance in both academic and industrial settings.